Heterogeneous catalysts of hydrogenation
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n07ABEH000413
Abstract
The main types of heterogeneous catalysts used for hydrogenation, the methods for their preparation, and the structure and chemistry of their surfaces are considered, as well as the catalytic activity and the mechanism of action in the hydrogenation of unsaturated and aromatic compounds, of CO, and of carbonyl compounds and in the hydrorefining of fuels. Chief attention is paid to supported Ni catalysts, to the methods for their preparation and physicochemical studies, and to the development of novel catalytic systems through modification. A novel type of catalyst for hydrogenation, viz. metal carbides, is described. Some aspects of the mechanochemical treatment of hydrogenation catalysts, including in situ methods, are discussed. Sulfide catalysts for hydrotreating are also discussed in detail. The bibliography includes 340 references.
Recommended Literature
- [1] A low content Au-based catalyst for hydrochlorination of C2H2 and its industrial scale-up for future PVC processes†
- [2] Assembly of linear chains consisting of alternating silica beads and zeolite L crystals by nitroxide exchange reactions†
- [3] Construction of red-emitting QD probes and determination of indole-propionic acid binding sites in plant tissues†
- [4] One pot synthesis of a highly efficient mesoporous ceria–titanium catalyst for selective catalytic reduction of NO
- [5] Benefits of very thin PCBM and LiF layers for solution-processed p–i–n perovskite solar cells†
- [6] Raman selection rule for surface optical phonons in ZnS nanobelts
- [7] Successful implementation of the stepwise layer-by-layer growth of MOF thin films on confined surfaces: mesoporous silica foam as a first case study†‡
- [8] Synthesis and anti-cancer activities of glycosides and glycoconjugates of diterpenoid isosteviol†
- [9] Synthesis, structure and properties of a new two-photon photopolymerization initiator
- [10] The first 3D and trinuclear cyano-bridged FeIII–FeIII(CN)6 complexes: structure and magnetic characterizations†
Journal Nameļ¼Russian Chemical Reviews
Research Products
-
CAS no.: 2942-42-9
-
CAS no.: 3120-74-9
-
4,4'-Stilbenedicarboxylic acid
CAS no.: 100-31-2
-
CAS no.: 108-09-8
-
CAS no.: 2613-89-0
-
4-(Trifluoromethyl)benzaldehyde
CAS no.: 455-19-6
-
CAS no.: 2426-08-6
-
CAS no.: 83-38-5
